Cas no 2763890-16-8 ((2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid)

• Product Name: (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
• CAS No: 2763890-16-8
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 6536399
• PubChem ID: 165981818
• Update Time: 2025-10-29

(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
• 2763890-16-8
• EN300-37344252

• Inchi： 1S/C16H16N2O4/c1-2-8-22-16(21)18-14(15(19)20)10-11-5-6-13-12(9-11)4-3-7-17-13/h2-7,9,14H,1,8,10H2,(H,18,21)(H,19,20)/t14-/m0/s1
• InChI Key： CKRJRITWUYICAA-AWEZNQCLSA-N
• SMILES： OC([C@H](CC1C=CC2C(=CC=CN=2)C=1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.5Ų

Additional information on (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid

Exploring the Potential of (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid (CAS No. 2763890-16-8) in Modern Research

The compound (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid (CAS No. 2763890-16-8) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a quinoline moiety and a propanoic acid backbone, this molecule is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of small-molecule inhibitors and peptide mimetics.

In recent years, the demand for quinoline-based compounds has surged due to their diverse pharmacological properties. The CAS No. 2763890-16-8 compound stands out because of its chiral center at the (2S)-position, which is critical for enantioselective interactions in drug-receptor binding. This specificity makes it a valuable candidate for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design and computational chemistry. Scientists are leveraging machine learning models to predict its binding affinities, a trend that aligns with the growing interest in accelerated drug discovery.

Another area of interest is the compound's potential in bioconjugation and prodrug development. The prop-2-en-1-yloxy carbonyl group offers a reactive handle for further modifications, making it a versatile tool in click chemistry applications. This aligns with the broader trend of targeted drug delivery, a frequently searched topic in pharmaceutical research. The ability to functionalize this molecule opens doors for creating biocompatible scaffolds, which are essential for precision medicine.

From a synthetic perspective, the (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid is often discussed in the context of green chemistry. Researchers are exploring solvent-free or catalytic methods to produce it efficiently, addressing the global push for sustainable synthesis. This resonates with the increasing number of searches for eco-friendly chemical processes and reduced waste generation in laboratories.

In conclusion, the compound CAS No. 2763890-16-8 represents a fascinating intersection of medicinal chemistry, drug design, and sustainable science. Its structural versatility and potential applications in targeted therapies make it a subject of ongoing research. As the scientific community continues to explore its properties, this molecule may soon play a pivotal role in addressing some of the most pressing challenges in healthcare innovation.